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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602 Get Quote

An In-depth Technical Guide to 4-Amino-1-benzylpiperidine

Introduction
4-Amino-1-benzylpiperidine is an organic compound belonging to the substituted piperidine

class of molecules.[1] Characterized by a piperidine ring with an amino group at the 4-position

and a benzyl group attached to the nitrogen atom, it is a versatile intermediate in the synthesis

of more complex molecules.[1][2] Its structural features make it a valuable building block in

medicinal chemistry and pharmaceutical development, particularly in the creation of analgesics,

psychoactive agents, and other therapeutic compounds.[2][3] This technical guide provides a

comprehensive overview of the properties, synthesis, applications, and safety considerations of

4-Amino-1-benzylpiperidine for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The chemical and physical properties of 4-Amino-1-benzylpiperidine are summarized in the

table below. The compound typically appears as a colorless to pale yellow liquid or a white to

off-white solid, depending on its purity.[1][2] It possesses a characteristic amine-like odor.[1]
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Property Value

CAS Number 50541-93-0[1][2][4][5]

Molecular Formula C₁₂H₁₈N₂[1][2][4][6]

Molecular Weight 190.28 g/mol [4]

Appearance
Clear colorless to light yellow liquid[2][5] or

white to off-white solid[1]

Melting Point
90-93 °C[5] (Another source reports 56-60

°C[7])

Boiling Point 306 °C at 760 mmHg[5]

Density
0.933 g/mL at 25 °C[8] (Another source reports

1.068 g/cm³[5])

Refractive Index
n20/D 1.543[8] (Another source reports

1.555[5])

Solubility

Soluble in organic solvents like ethanol and

dichloromethane.[1][7] Limited solubility in

water.[1]

Flash Point 110 °C (230 °F) - closed cup

EINECS Number 256-620-9[1]

Synthesis
A common and efficient method for the synthesis of 4-Amino-1-benzylpiperidine is through

the reductive amination of 1-benzyl-4-piperidone.[1] This process involves the reaction of the

ketone with an amine source, such as ammonia or ammonium acetate, in the presence of a

reducing agent.

Experimental Protocol: Reductive Amination
A general procedure for the synthesis of 4-Amino-1-benzylpiperidine via reductive amination

is as follows:
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Reaction Setup: In a suitable reaction vessel, 1-benzyl-4-piperidone is dissolved in an

anhydrous solvent, typically methanol or tetrahydrofuran.[1]

Amine Source: An excess of an amine source, such as ammonia or ammonium acetate, is

added to the solution.

Reduction: A reducing agent, for instance, sodium cyanoborohydride or catalytic

hydrogenation, is introduced to the mixture.[1] The reaction is typically conducted at room

temperature or with gentle heating.[1]

Monitoring: The progress of the reaction is monitored using techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

Workup: Upon completion, the reaction mixture is quenched, and the solvent is removed

under reduced pressure. The residue is then subjected to an aqueous workup to remove

inorganic salts.

Purification: The crude product is purified by a suitable method, such as distillation under

vacuum or column chromatography, to yield pure 4-Amino-1-benzylpiperidine.[8]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 4-Amino-1-benzylpiperidine.
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Applications in Research and Drug Development
4-Amino-1-benzylpiperidine is a crucial intermediate in the pharmaceutical industry due to its

versatile chemical nature.[2]

Pharmaceutical Development: It serves as a key building block in the synthesis of various

pharmaceuticals, notably in the development of analgesics and antidepressants.[2]

Neuroscience Research: The compound is utilized in studies focusing on neurotransmitter

systems, aiding in the understanding of drug mechanisms related to mood and pain

perception.[2]

Alzheimer's Disease Research: It is used in the preparation of 4-substituted coumarins,

which are investigated as novel acetylcholinesterase inhibitors for potential therapeutic

approaches to Alzheimer's disease.[5]

Anti-angiogenic Agents: The synthesis of certain nicotinamide derivatives with anti-

angiogenic properties also employs 4-Amino-1-benzylpiperidine as a precursor.[5]

Organic Synthesis: Beyond pharmaceuticals, its reactivity allows for straightforward

modifications, making it a valuable tool in the development of novel materials and chemical

processes.[2]

The N-benzyl piperidine motif, in general, is frequently used in drug discovery to enhance

efficacy and fine-tune the physicochemical properties of drug candidates.[9] It can participate in

crucial cation-π interactions with target proteins.[9]
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Key Application Areas
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Caption: Applications of 4-Amino-1-benzylpiperidine in various research fields.

Safety and Handling
4-Amino-1-benzylpiperidine is classified as an irritant and requires careful handling to avoid

exposure.

Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[10]

Precautionary Measures: When handling this compound, it is essential to wear appropriate

personal protective equipment (PPE), including gloves, eye protection, and a respirator if

ventilation is inadequate.[11] Work should be conducted in a well-ventilated area.[10][11]

First Aid: In case of skin contact, wash the affected area with plenty of soap and water.[11]

[12] If inhaled, move the person to fresh air.[10][11] In case of eye contact, rinse cautiously

with water for several minutes.[10][11]
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Storage: The compound should be stored in a tightly closed container in a dry, cool, and

well-ventilated place.[5][11] It is also recommended to store it under an inert gas like nitrogen

as it can be air sensitive.[1]

Conclusion
4-Amino-1-benzylpiperidine, with a CAS number of 50541-93-0, is a significant chemical

intermediate with a well-defined profile of properties and synthetic routes. Its primary value lies

in its role as a versatile building block in the pharmaceutical industry, contributing to the

development of a wide range of therapeutic agents. Researchers and drug development

professionals can leverage its reactivity and structural features for the synthesis of novel

compounds. Adherence to proper safety and handling protocols is crucial when working with

this compound due to its irritant nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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